Tert-butyl 3-(benzylamino)benzylcarbamate

• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: tert-butyl N-[[3-(benzylamino)phenyl]methyl]carbamate
• InChI: InChI=1S/C19H24N2O2/c1-19(2,3)23-18(22)21-14-16-10-7-11-17(12-16)20-13-15-8-5-4-6-9-15/h4-12,20H,13-14H2,1-3H3,(H,21,22)
• InChI Key: XCFAIMSUEZWFME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)NCC2=CC=CC=C2

Description

Tert-butyl 3-(benzylamino)benzylcarbamate is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of the starting tert-butyl 3-aminobenzylcarbamate (0.925 g, 4.16 mmol, 1 eq, derived from 3-(aminomethyl)aniline (TCI America)) in 10 ml anhydrous DMF under Ar was treated with benzyl bromide (0.54 ml, 0.78 g, 4.58 mmol, 1.1 eq) and Et3N (0.75 ml, 0.55 g, 1.3 eq). After stirring for 48 h the reaction was diluted with water and extracted with EtOAc (×2). The combined organics were washed with water (×4), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.3937 g (1.26 mmol, 30% yield) of tert-butyl 3-(benzylamino)benzylcarbamate.